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Compound of Interest

N-(2-Hydroxyethyl)-N-
Compound Name:

methylformamide
CAS No.: 1590-50-7

Cat. No.: B075533

Get Quote

\ J

Technical Support Center: Troubleshooting N-(2-Hydroxyethyl)-N-methylformamide (HMF) in
Plasticization Applications

Executive Summary & Chemical Profile

N-(2-Hydroxyethyl)-N-methylformamide (CAS: 1590-50-7) is a polar, low-molecular-weight
amide often explored as a plasticizer for biopolymers (e.g., starch, chitosan) or as a specialized
solvent. While its structural similarity to N-Methylformamide (NMF) and Dimethylformamide
(DMF) allows for strong hydrogen bonding with polymer matrices, this same structure
introduces critical failure modes in drug development and material science applications.

Chemical Identity:
e CAS Number: 1590-50-7[1][2][3][4]
o Formula: CaHoNO2[1][2][3][4]

e Molecular Weight: 103.12 g/mol [1][2]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b075533#bc-rfq
https://www.benchchem.com/product/b075533/docs?utm_src=pdf-body#problems-with-n-2-hydroxyethyl-n-methylformamide-as-a-plasticizer
https://www.benchchem.com/product/b075533/docs?utm_src=pdf-body#problems-with-n-2-hydroxyethyl-n-methylformamide-as-a-plasticizer
https://www.achemblock.com/u139028-n-2-hydroxyethyl-n-methylformamide.html
https://www.chemscene.com/product/1590-50-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Hydroxyethyl_-N-methylformamide
https://store.apolloscientific.co.uk/storage/msds/OR471488_msds.pdf
https://www.achemblock.com/u139028-n-2-hydroxyethyl-n-methylformamide.html
https://www.chemscene.com/product/1590-50-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Hydroxyethyl_-N-methylformamide
https://store.apolloscientific.co.uk/storage/msds/OR471488_msds.pdf
https://www.achemblock.com/u139028-n-2-hydroxyethyl-n-methylformamide.html
https://www.chemscene.com/product/1590-50-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

» Key Functional Groups: Amide (hydrophilic, hydrolyzable), Hydroxyl (hygroscopic), N-Methyl
(lipophilic).

The Core Problem: Researchers often treat HMF as a benign additive like glycerol. However, it
functions as a "Trojan Horse" plasticizer: it provides initial flexibility but is prone to hydrolytic
degradation (releasing formic acid) and migratory leaching, while carrying a Reproductive
Toxicity (Category 1B) classification that compromises biological assays.

Troubleshooting Guide: Common Failure Modes

Issue 1: The "Sweating” Film (Phase Separation &
Leaching)

Symptom: Your polymer film (e.g., thermoplastic starch) exhibits a greasy surface layer, or
"bloom," after storage at high humidity. The material initially feels flexible but becomes brittle
over time.

Root Cause Analysis: This is a classic fugitive plasticizer effect. HMF has a low molecular
weight (103.12 g/mol ). In high-humidity environments, water molecules compete for hydrogen
bonding sites on the polymer chain. The water displaces the HMF, forcing it to migrate to the
surface (syneresis).

e Mechanism: Competitive Hydrogen Bonding & Hygroscopic Swelling.

o Result: The film loses its plasticizer (embrittlement) and the surface becomes contaminated
with toxic HMF (blooming).

Diagnostic Protocol: The "Wipe & Weigh" Migration Test

e Step 1: Cut a 5x5 cm film sample and weigh it (

).

o Step 2: Incubate at 25°C / 75% RH for 72 hours.

o Step 3: Visually inspect for surface droplets. Wipe the surface thoroughly with an absorbent
tissue (e.g., Kimwipe).
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» Step 4: Weigh the sample again (

).

e Step 5: Calculate % Migration Loss =

e Threshold: >2% loss indicates critical instability.

Issue 2: Unexpected pH Drift & Acidification

Symptom: Drug formulations or buffer solutions containing HMF-plasticized materials show a
pH drop over time. Sensitive active pharmaceutical ingredients (APIs) are degrading.

Root Cause Analysis: Formamides are susceptible to acid-catalyzed or base-catalyzed
hydrolysis. Even trace moisture in the "dry" plasticizer can trigger this reaction.

e Reaction:
e Impact: Formic acid is a strong organic acid (

). Even small amounts can significantly lower the pH of unbuffered micro-environments,
catalyzing the degradation of acid-labile drugs.

Diagnostic Protocol: Hydrolytic Stress Test

Step 1: Dissolve/extract the plasticizer into unbuffered water (pH 7.0).

Step 2: Incubate at 40°C for 24 hours.

Step 3: Measure pH. A drop below pH 6.0 confirms hydrolysis.

Step 4 (Confirmation): Run HPLC (C18 column, UV 210 nm) to detect the Formic Acid peak.

Issue 3: Cytotoxicity in Biocompatibility Assays

Symptom: Cells cultured on HMF-plasticized scaffolds show poor viability or unexpected
apoptosis, even though the polymer itself is non-toxic.
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Root Cause Analysis: HMF is classified as Repr. 1B (May damage fertility or the unborn child)
and possesses acute toxicity properties similar to DMF/NMF. It is not a biologically inert
excipient.

o Metabolic Activation: Like DMF, HMF can be metabolized (via P450 enzymes in liver cells)
into reactive intermediates that deplete glutathione and cause oxidative stress.

« Interference: It can permeate cell membranes, disrupting osmotic balance and protein
folding.

FAQ:Can | use HMF in FDA-approved medical devices? Answer:Highly Unlikely. Due to its
Repr. 1B status and leaching potential, it faces extreme regulatory scrutiny compared to
approved plasticizers like Triethyl Citrate or PEG.

Visualizing the Mechanisms
Diagram 1: The Hydrolysis Trap

This pathway illustrates how HMF degrades into toxic/corrosive byproducts.
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Caption: Hydrolytic degradation pathway of HMF releasing Formic Acid (pH drop) and
secondary amines.

Diagram 2: Troubleshooting Decision Tree

Follow this logic flow when encountering material failure.
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Problem Observed

Identify Symptom

Surface is Sticky/Wet Material is Brittle Cell Death / Assay Fall
Migration / Leaching Plasticizer Loss OR Toxicity (Repr. 1B)
(Check Humidity) Anti-plasticization OR Residual Solvent

Run Wipe & Weigh Test Check T_g (DSC)

Stop Use in Bio-Assays

Review SDS Section 11

Switch to High MW Plasticizer Verify HMF Content

Click to download full resolution via product page

Caption: Decision matrix for diagnosing HMF-related failures in plasticized materials.

Comparative Data: HMF vs. Standard Plasticizers
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N-(2-
Hydroxyethyl)- . . .
Glycerol Triethyl Citrate Implications
Property N-
. (Standard) (TEC) for HMF
methylformami
de (HMF)
High mobility;
MW ( g/mol) 103.12 92.09 276.28 prone to rapid
leaching.
_ Thermally stable,
- ] High (Low i
Boiling Point N 290°C 294°C but chemically
volatility) )
reactive.
Generates acid;
o High (Amide N
Hydrolysis Risk bond) None Low (Ester bond) destabilizes pH-
on

sensitive drugs.

Repr. 1B, Acute

Unsuitable for

direct

Toxicity (GHS) Not Hazardous Not Hazardous )
Tox 4 blood/tissue
contact.
Causes water
o ) ] uptake and
Hygroscopicity High Very High Low )
mechanical
variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylformamide-as-a-plasticizer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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